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Compound of Interest

Compound Name: H-Met-Thr-OH

Cat. No.: B3265722

Essential Safety and Handling Guide for H-Met-
Thr-OH

This guide provides immediate, essential safety and logistical information for handling the
tripeptide H-Met-Thr-OH (Methionyl-Threonine). The protocols outlined below are designed for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment and maintain the integrity of the product. While H-Met-Thr-OH is not classified as
a hazardous substance, adherence to standard laboratory safety procedures is crucial. The
chemical, physical, and toxicological properties of this specific peptide have not been
exhaustively investigated, and therefore, it should be handled with due care.[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure and
prevent contamination when handling H-Met-Thr-OH. The following table summarizes the
recommended PPE.
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PPE Category Item Specifications and Use
Required for protection against
Eye and Face Protection Safety Goggles dust particles and liquid

splashes.[1][3]

Face Shield

Recommended when there is
a significant risk of splashing,
such as during the initial
reconstitution of the lyophilized
powder.[3][4]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are the minimum
requirement for incidental
contact.[1][3] Consider double-

gloving for added protection.[3]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect clothing and skin

from potential splashes.[1][3]

[4]

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
and handling the lyophilized
powder to avoid the inhalation
of fine particles, especially in

poorly ventilated areas.[1][3][4]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the stability and integrity of H-Met-Thr-OH.

Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any damage.

o Storage Conditions: For long-term storage, keep the lyophilized peptide in a tightly sealed

container at -20°C or colder, protected from light.[3]
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» Equilibration: Before opening, allow the container to equilibrate to room temperature in a
desiccator to prevent moisture absorption, which can degrade the peptide.[3][4]

Experimental Protocol: Reconstitution

Preparation: Ensure the designated work area is clean and uncluttered. Don all required
PPE.[1]

Weighing: Weigh the lyophilized powder quickly in a controlled environment to minimize
exposure to air and moisture.[3]

Solvent Selection: The choice of solvent will depend on the experimental requirements. For
many peptides, sterile, distilled water or a suitable buffer is appropriate.

Reconstitution Technique: Add the selected solvent to the vial containing the lyophilized
peptide. Cap the vial securely and mix gently. Sonication can be used to aid dissolution, but
avoid excessive heating.[3]

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to create single-use
aliquots of the peptide solution.[1][3]

Solution Storage: Store peptide solutions at -20°C or -80°C. Stock solutions are generally
stable for up to a month at -20°C and up to 6 months at -80°C.[3]

Disposal Plan

All materials that have come into contact with H-Met-Thr-OH should be considered chemical
waste and disposed of according to institutional and local environmental regulations.[2][5]

Step-by-Step Disposal Procedure:

o Waste Segregation: Collect all contaminated materials, including unused peptide, pipette
tips, gloves, and empty vials, in a designated and clearly labeled hazardous waste container.

[4]

o Container Sealing: Securely seal the waste container to prevent any leakage.[1]
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o Waste Disposal: Dispose of the sealed container in accordance with your institution's
chemical waste disposal procedures. This may involve dissolving the material in a
combustible solvent and burning it in a chemical incinerator.[2]

o Decontamination: After handling and disposal, thoroughly clean all work surfaces and
equipment.

Emergency Procedures
First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.[2]

o Skin Contact: In case of skin contact, wash the affected area with plenty of water.[2]

o Eye Contact: If the substance comes into contact with the eyes, rinse cautiously with water
for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and
seek medical advice if irritation persists.[2]

¢ Ingestion: If swallowed, rinse the mouth with water. Call a doctor if you feel unwell.[2]
Fire-Fighting Measures:

o Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or an
appropriate foam to extinguish a fire.[2]

» Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes.[2]

Accidental Release Measures:

» Personal Precautions: Wear appropriate PPE, including a respirator, safety goggles, and
chemical-resistant gloves.[2]

o Containment and Cleaning: Sweep up the spilled solid material, place it in a bag, and hold it
for waste disposal. Avoid raising dust.[2]
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Caption: Workflow for the safe handling of H-Met-Thr-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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